5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid

• IUPAC Name: 5-[3-(dimethylcarbamoyl)phenyl]-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H14N2O4/c1-17(2)14(19)10-5-3-4-9(6-10)11-7-12(15(20)21)13(18)16-8-11/h3-8H,1-2H3,(H,16,18)(H,20,21)
• InChI Key: XZLWOHWFYWDMEP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C15H14N2O4
• DSSTOX Substance ID: DTXSID00688049
• Molecular Weight: 286.28 g/mol
• CAS No.: 1261967-41-2

Description

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid is a synthetic compound with the molecular formula C15H14N2O4 and a molecular weight of 286.28 g/mol.

Preparation Methods

The synthesis of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid involves several steps. One common method includes the reaction of 3-(N,N-Dimethylaminocarbonyl)phenylboronic acid with 2-hydroxynicotinic acid under specific conditions . The reaction typically requires a catalyst, such as palladium, and is carried out in an inert atmosphere to prevent oxidation. The product is then purified using techniques like recrystallization or chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Scientific Research Applications

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific biological targets.

Industry: The compound is used in the development of new materials and as an intermediate in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and influencing cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid can be compared with similar compounds, such as:

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid: This compound has a similar structure but differs in the position of the hydroxyl group, which can lead to different chemical and biological properties.

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid:

These comparisons highlight the uniqueness of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxynicotinic acid and its specific properties that make it valuable for various research and industrial applications.